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Compound of Interest

Compound Name: Antibacterial agent 227

Cat. No.: B15575361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 227 is a potent inhibitor of Seryl-tRNA synthetase (SerRS), an essential

enzyme in bacterial protein synthesis.[1] Its specific activity against Gram-positive bacteria,

such as Staphylococcus aureus, including biofilm cultures, makes it a compound of significant

interest for antimicrobial research and development.[1] The minimum inhibitory concentration

(MIC) against S. aureus 25923 has been reported as 32 µg/mL.[1]

Accurate and reproducible experimental results depend on the correct preparation, handling,

and storage of stock solutions. Improperly prepared solutions can lead to inaccurate

concentration determination, compound precipitation, degradation, or contamination, thereby

compromising the integrity of in vitro and in vivo studies. These application notes provide a

detailed protocol for the preparation of stock solutions of Antibacterial agent 227 to ensure

consistency and reliability in experimental workflows.

Physicochemical and Biological Properties
A summary of the key quantitative data for Antibacterial agent 227 is presented below. This

information is essential for accurate calculations and solution preparation.
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Property Value Source

Mechanism of Action
Seryl-tRNA synthetase

(SerRS) Inhibitor
[1]

Molecular Formula C₁₂H₁₃N₅O₃ [1][2]

Molecular Weight 275.26 g/mol [1][2]

CAS Number 301304-67-6 [1][2]

Reported MIC 32 µg/mL vs. S. aureus 25923 [1]

Recommended Storage -20°C (as solid powder) [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Antibacterial agent 227.

Dimethyl sulfoxide (DMSO) is recommended as the solvent due to its common use for

dissolving small organic molecules in biological research. Note: The solubility of Antibacterial
agent 227 in DMSO has not been empirically published; researchers should visually confirm

complete dissolution.

Materials and Equipment:

Antibacterial agent 227 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7% purity

Analytical balance (readable to 0.01 mg)

Microcentrifuge tubes (sterile, amber, or wrapped in foil)

Pipettors and sterile, filter-barrier pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions:

Always handle Antibacterial agent 227 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for Antibacterial agent 227 before use.

Procedure:

Calculation of Mass:

Determine the required mass of Antibacterial agent 227 to prepare the desired volume of

a 10 mM stock solution.

The formula for this calculation is: Mass (g) = Desired Concentration (mol/L) x Desired

Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution: Mass

(mg) = 0.010 mol/L * 0.001 L * 275.26 g/mol * 1000 mg/g = 2.75 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the calculated mass (e.g., 2.75 mg) of Antibacterial agent 227 powder

directly into the tube.

Dissolution:

Add the calculated volume of DMSO (e.g., 1 mL) to the microcentrifuge tube containing

the powder.
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Cap the tube tightly and vortex the solution vigorously for 1-2 minutes until the powder is

completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles

or precipitate. If dissolution is difficult, gentle warming in a 37°C water bath or brief

sonication may be applied.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is critical to

create single-use aliquots.

Dispense the stock solution into smaller, sterile, light-protected (amber or foil-wrapped)

microcentrifuge tubes in volumes appropriate for your experiments (e.g., 20 µL or 50 µL).

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-to-medium term storage. For long-term storage, -80°C

is recommended.

Visualized Workflows and Pathways
The following diagrams illustrate the key processes involved in preparing and utilizing

Antibacterial agent 227.
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Stock Solution Preparation

1. Calculate Mass
(e.g., for 10 mM)

2. Weigh Compound
(e.g., 2.75 mg)

3. Add Solvent (DMSO)
& Vortex to Dissolve

4. Aliquot for Single Use

5. Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Antibacterial agent 227 stock solution.
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Mechanism of Action: Inhibition of Protein Synthesis
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Caption: Inhibition of SerRS by Antibacterial agent 227 disrupts protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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